Cas no 1366053-52-2 (8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid)

• Product Name: 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• CAS No: 1366053-52-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD23106267
• CID: 2094391
• PubChem ID: 66801490
• Update Time: 2025-11-02

8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• 8-Boc-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• AS-34181
• 8-[(2-methylpropan-2-yl)oxycarbonyl]-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• Exo-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• AKOS025291057
• PB38433
• 8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• SCHEMBL792679
• (1R,2S,5R)-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• FBRWVUWBHWKVEH-UHFFFAOYSA-N
• CS-0049980
• EN300-6493829
• MFCD23106267
• 1366053-52-2
• 8-Boc-8-azabicyclo[3.2.1]...
• SY098202
• 987-316-0
• 8-((tert-butoxy)carbonyl)-8-azabicyclo(3.2.1)octane-2-carboxylic acid
• REC05352

• MDL： MFCD23106267
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-8-4-6-9(11(15)16)10(14)7-5-8/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： FBRWVUWBHWKVEH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC(C(=O)O)C1CC2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 386.0±25.0 °C at 760 mmHg
• Flash Point: 187.3±23.2 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid

8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS 1366053-52-2): A Comprehensive Overview

8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS 1366053-52-2) is a specialized bicyclic compound with significant potential in pharmaceutical and organic synthesis. This compound belongs to the azabicyclo[3.2.1]octane family, a class of structures known for their versatility in drug discovery and medicinal chemistry. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality makes it a valuable intermediate for further chemical modifications.

The molecular structure of 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid features a rigid bicyclic scaffold, which is often exploited in the design of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in developing central nervous system (CNS) therapeutics, as the azabicyclo[3.2.1]octane core is found in several neurologically active drugs. Its Boc-protected amine allows for selective deprotection, enabling precise synthetic routes in multi-step reactions.

In recent years, the demand for 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid has grown alongside advancements in peptide synthesis and small-molecule drug development. This compound is particularly relevant in the context of proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in modern medicinal chemistry. Its unique structure contributes to improved pharmacokinetic properties and target binding affinity in drug candidates.

The synthesis of 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include cyclization, Boc protection, and carboxylic acid functionalization. The compound's purity and stability are critical for its use in high-value applications, and advanced analytical techniques like HPLC and NMR are employed for quality control.

From a commercial perspective, 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid is supplied by several specialty chemical manufacturers, with prices varying based on purity and scale. The compound is typically available in milligram to kilogram quantities, catering to both research laboratories and industrial-scale production. Its storage requires attention to moisture sensitivity, and it is commonly kept under inert atmosphere at controlled temperatures.

Looking ahead, the applications of 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid are expected to expand, particularly in areas like fragment-based drug discovery and bioconjugation chemistry. The compound's structural features align well with current trends in precision medicine and targeted drug delivery, making it a molecule of continued interest to both academic and industrial researchers.

For researchers working with 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid, it's important to consult the latest literature on its handling and applications. The compound's Material Safety Data Sheet (MSDS) should be reviewed for proper laboratory practices. While not classified as hazardous under normal conditions, standard precautions for handling organic compounds should always be followed.

The growing importance of 8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid in modern chemistry is reflected in the increasing number of publications and patents mentioning this compound. Its unique combination of structural features and functional groups positions it as a valuable building block in the toolkit of synthetic and medicinal chemists working on next-generation therapeutics.